![molecular formula C11H11BrN2O2 B1593442 Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate CAS No. 847446-55-3](/img/structure/B1593442.png)
Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate
Overview
Description
Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the molecular formula C11H11BrN2O2 . It has a molecular weight of 283.12 . This compound is typically stored at temperatures between 2 and 8 degrees Celsius .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been a topic of recent research . One effective protocol involves a pseudo three-component reaction between 2-aminopyridines and two molecules of acetophenones, catalyzed by p-toluenesulfonic acid (pTSA) or sulfuric acid . This reaction occurs under microwave irradiation in methanol and sodium bicarbonate as a base .Molecular Structure Analysis
The InChI code for Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate is 1S/C11H11BrN2O2/c1-3-16-11(15)9-6-14-5-7(2)4-8(12)10(14)13-9/h4-6H,3H2,1-2H3 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds . They are synthesized through various reactions, including metal-free direct synthesis . The products’ substitution pattern is explained by concurrent ketimine and Ortoleva–King type reaction intermediate transformations .Scientific Research Applications
Application in Proteomics Research
Scientific Field
Summary of Application
Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure and function, as well as in the study of protein-protein interactions.
Methods of Application
The specific methods of application in proteomics research are not detailed in the sources. However, in general, proteomics involves techniques such as mass spectrometry and chromatography to analyze proteins.
Results or Outcomes
The specific results or outcomes from the use of this compound in proteomics research are not provided in the sources.
Use as an Anti-FtsZ Agent
Scientific Field
Summary of Application
Docking studies have identified compounds with the imidazo[1,2-a]pyridine-3-carboxylate core, such as Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate, as potential anti-FtsZ agents . FtsZ is a protein essential for bacterial cell division, and inhibiting it is a strategy for developing new antibiotics.
Methods of Application
The compound was identified through docking studies, which are computational methods used in drug discovery to predict the orientation of one molecule to a second when bound to each other to form a stable complex .
Results or Outcomes
The specific results or outcomes from the use of this compound as an anti-FtsZ agent are not provided in the sources.
Use in Material Science
Scientific Field
Summary of Application
The imidazo[1,2-a]pyridine core, which is present in Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate, is useful in material science because of its structural character .
Methods of Application
The specific methods of application in material science are not detailed in the sources. However, in general, material science involves the study of the properties and applications of materials of construction or manufacture.
Results or Outcomes
The specific results or outcomes from the use of this compound in material science are not provided in the sources.
Use in Antibacterial Research
Scientific Field
Summary of Application
Compounds with the imidazo[1,2-a]pyridine-3-carboxylate core, such as Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate, were synthesized and screened for their anti-proliferative activity against S. pneumoniae .
Future Directions
properties
IUPAC Name |
ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O2/c1-3-16-11(15)9-6-14-5-7(2)4-8(12)10(14)13-9/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSSOLJXZDJFTRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(C=C(C2=N1)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20649975 |
Source
|
| Record name | Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20649975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate | |
CAS RN |
847446-55-3 |
Source
|
| Record name | Ethyl 8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20649975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(Dimethylamino)methyl]phenol](/img/structure/B1593381.png)
